Cas no 820237-69-2 (Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-)
820237-69-2 structure
Product Name:Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-
CAS No:820237-69-2
MF:C13H16O5
MW:252.263144493103
CID:700609
PubChem ID:11448119
Update Time:2025-04-19
Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-
- 2-(6-formyl-2-methyl-3-propoxyphenoxy)acetic acid
- DTXSID00466228
- 820237-69-2
- SCHEMBL5446548
-
- Inchi: 1S/C13H16O5/c1-3-6-17-11-5-4-10(7-14)13(9(11)2)18-8-12(15)16/h4-5,7H,3,6,8H2,1-2H3,(H,15,16)
- InChI Key: PPDPMLHCQSHGPH-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C=O)=C(C=1C)OCC(=O)O
Computed Properties
- Exact Mass: 252.09977361g/mol
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.8Ų
Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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